Cas no 1247756-17-7 (1,2,3,4-tetrahydronaphthalene-1-sulfonamide)

• Product Name: 1,2,3,4-tetrahydronaphthalene-1-sulfonamide
• CAS No: 1247756-17-7
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• MDL: MFCD16671989
• CID: 4580612
• PubChem ID: 21221891
• Update Time: 2025-05-20

1,2,3,4-tetrahydronaphthalene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-tetrahydronaphthalene-1-sulfonamide
• 1-Naphthalenesulfonamide, 1,2,3,4-tetrahydro-

• MDL： MFCD16671989
• Inchi： 1S/C10H13NO2S/c11-14(12,13)10-7-3-5-8-4-1-2-6-9(8)10/h1-2,4,6,10H,3,5,7H2,(H2,11,12,13)
• InChI Key： SRYALXBZLHTHHG-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)C2=C(C=CC=C2)CCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 1,2,3,4-tetrahydronaphthalene-1-sulfonamide

Introduction to 1,2,3,4-tetrahydronaphthalene-1-sulfonamide (CAS No. 1247756-17-7)

1,2,3,4-tetrahydronaphthalene-1-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1247756-17-7, is a heterocyclic sulfonamide derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to a class of molecules characterized by a naphthalene core modified with a tetrahydropyran moiety at the 1-position, further functionalized by a sulfonamide group. The structural features of this compound make it a promising candidate for various therapeutic applications, particularly in the development of novel pharmaceutical agents.

The naphthalene scaffold is a well-known motif in organic chemistry and pharmaceutical research due to its prevalence in biologically active molecules. The introduction of a tetrahydropyran ring at the 1-position of naphthalene introduces conformational flexibility, which can be exploited to modulate binding interactions with biological targets. Additionally, the presence of a sulfonamide group at the 1-position introduces polar and hydrogen-bonding capabilities, enhancing the compound's solubility and interaction with biological systems.

Recent advancements in computational chemistry and molecular modeling have facilitated the exploration of 1,2,3,4-tetrahydronaphthalene-1-sulfonamide as a lead compound for drug discovery. Studies have demonstrated that the sulfonamide moiety can serve as a key pharmacophore for interacting with enzymes and receptors involved in various disease pathways. For instance, modifications of the sulfonamide group have been shown to influence binding affinity and selectivity in target proteins, making this compound an attractive scaffold for rational drug design.

The tetrahydronaphthalene core provides a rigid aromatic framework that can be further functionalized to tailor pharmacokinetic properties. This structural motif has been explored in several high-throughput screening campaigns aimed at identifying novel bioactive compounds. The combination of the tetrahydropyran ring and sulfonamide group creates a unique chemical entity with potential applications in treating conditions such as inflammation, pain, and metabolic disorders.

In vitro studies have revealed that derivatives of 1,2,3,4-tetrahydronaphthalene-1-sulfonamide exhibit promising activity against various biological targets. For example, certain analogs have shown inhibitory effects on enzymes implicated in cancer progression and neurodegenerative diseases. The sulfonamide group's ability to form hydrogen bonds with polar residues in target proteins has been particularly highlighted as a key factor contributing to their binding affinity.

The synthesis of 1,2,3,4-tetrahydronaphthalene-1-sulfonamide and its derivatives has been optimized through multi-step organic transformations. Advances in synthetic methodologies have enabled the efficient preparation of complex derivatives while maintaining high purity standards. These synthetic strategies are crucial for conducting structure-activity relationship (SAR) studies aimed at improving potency and selectivity.

Current research is focused on exploring the pharmacological profile of 1,2,3,4-tetrahydronaphthalene-1-sulfonamide using both experimental and computational approaches. High-resolution crystal structures of protein-ligand complexes have provided insights into the molecular interactions mediated by this compound. These structural insights are being leveraged to design next-generation inhibitors with enhanced therapeutic potential.

The versatility of CAS No. 1247756-17-7 as a chemical scaffold has also led to its investigation in material science applications beyond pharmaceuticals. The unique electronic properties of the tetrahydropyran-naphthalene core make it suitable for developing advanced materials such as organic semiconductors and liquid crystals.

Future directions in the study of 1,2,3,4-tetrahydronaphthalene-1-sulfonamide include exploring its potential as an intermediate in synthesizing more complex bioactive molecules. Additionally, green chemistry principles are being applied to develop sustainable synthetic routes for this compound and its derivatives.

In conclusion,CAS No. 1247756-17-7, representing 1,2,3,4-tetrahydronaphthalene-1-sulfonamide, represents a structurally intriguing molecule with significant therapeutic potential. Its unique combination of chemical features positions it as a valuable scaffold for drug discovery efforts aimed at addressing unmet medical needs across multiple disease areas.